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Compound of Interest

Compound Name: p-(2-Bromo)vinyl Anisole

Cat. No.: B015190

For researchers, scientists, and professionals in drug development, securing a reliable supply
of high-purity chemical intermediates is a critical step in the research and development
pipeline. This technical guide provides an in-depth overview of the commercial availability of p-
(2-Bromo)vinyl Anisole (also known as 1-(2-bromoethenyl)-4-methoxybenzene), a key
building block in organic synthesis.

Chemical Identity:

CAS Number: 6303-59-9

Molecular Formula: CoHoBrO[1][2][3]

Molecular Weight: 213.07 g/mol [2][3]

Synonyms: 1-(2-Bromoethenyl)-4-methoxybenzene, 4-Methoxy-p-bromostyrene, (E)-1-(2-
Bromovinyl)-4-methoxybenzene[1][4][5]

Commercial Suppliers

p-(2-Bromo)vinyl Anisole is available from a range of chemical suppliers, catering to different
scales from research and development to bulk manufacturing. The following table summarizes
prominent commercial sources.
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. . . Available
Supplier Location Purity/Grade .
Quantities
Alfa Chemistry USA Not Specified Not Specified
Amadis Chemical China 97% 1g
HANGZHOU LEAP
China Not Specified Bulk
CHEM CO., LTD.
LGC Standards (TRC) Canada Not Specified 19, 59[6][7]
Parchem USA Not Specified Specialty Chemicals
Santa Cruz For Research Use -
] USA Not Specified
Biotechnology, Inc. Only
United States ) » B
USA Highly Purified Not Specified

Biological

Physicochemical Properties

The following table outlines the key physicochemical properties of p-(2-Bromo)vinyl Anisole,
essential for experimental design and execution.

Property Value Units
Appearance Light Yellow Solid[2][5] -
Melting Point 50-55[1][4][5] °C
Boiling Point 283.4 at 760 mmHg[1][4][5] °C
Density 1.41]1][4][5] g/cm3
Flash Point 112.1[1][4] °C
Refractive Index 1.603[1][4] -
Storage Temperature 4[8] °C

Experimental Protocols
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While specific experimental protocols are highly dependent on the target molecule, p-(2-
Bromo)vinyl Anisole is commonly utilized in cross-coupling reactions. Below is a
representative protocol for a Suzuki coupling reaction, a cornerstone of modern organic
synthesis.

Suzuki Coupling of p-(2-Bromo)vinyl Anisole with an Arylboronic Acid
Objective: To synthesize a 4-methoxystilbene derivative.

Materials:

e p-(2-Bromo)vinyl Anisole

 Arylboronic acid (e.g., phenylboronic acid)

o Palladium catalyst (e.g., Pd(PPhs)a)

e Base (e.g., K2COs or Na2CO3)

e Solvent (e.g., Toluene, Dioxane, or a mixture with water)

 Inert gas (Nitrogen or Argon)

Standard laboratory glassware and magnetic stirrer

Procedure:

To a flame-dried Schlenk flask, add p-(2-Bromo)vinyl Anisole (1.0 eq), the arylboronic acid
(1.1-1.5 eq), and the base (2.0-3.0 eq).

e Add the palladium catalyst (0.01-0.05 eq).
o Evacuate and backfill the flask with an inert gas three times.
o Add the degassed solvent via syringe.

» Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the
required time (monitored by TLC or GC-MS).
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e Upon completion, cool the reaction to room temperature.

» Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Purify the crude product by column chromatography on silica gel to yield the desired 4-
methoxystilbene derivative.

Application Workflow

The following diagram illustrates a typical workflow for the application of p-(2-Bromo)vinyl
Anisole in a research and development setting, from procurement to the synthesis of a target
molecule.
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Caption: A typical workflow for procuring and using p-(2-Bromo)vinyl Anisole in synthesis.
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This guide provides a foundational understanding for researchers and drug development
professionals working with p-(2-Bromo)vinyl Anisole. For specific applications, further
literature review and process optimization are recommended. Always consult the Safety Data
Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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